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Compound of Interest

Compound Name: 3-Methylazepan-3-ol hydrochloride

CAS No.: 1823252-87-4

Cat. No.: B2566328

Get Quote

Executive Summary & Structural Context
3-Methylazepan-3-ol hydrochloride (CAS: 1951441-20-5) presents specific analytical

challenges due to the flexibility of the seven-membered azepane ring and the presence of a

quaternary chiral center at C3. Unlike rigid piperidines, azepanes undergo rapid ring inversion

(pseudorotation) at room temperature, often resulting in broad or averaged NMR signals.

Key Structural Features:

Core: Saturated 7-membered amine (azepane).

Substituents: A hydroxyl group and a methyl group at position C3.

Stereochemistry: C3 is a chiral center. Consequently, the methylene protons at C2, C4, C5,

C6, and C7 are diastereotopic, rendering them magnetically non-equivalent.

Salt Form: The hydrochloride salt protonates the secondary amine (

), inducing significant deshielding on
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-protons (C2, C7) and potentially coupling NH protons to adjacent methylenes.

Sample Preparation Protocol
Proper sample preparation is the first step in ensuring data integrity. The choice of solvent

dictates the visibility of exchangeable protons (OH, NH) and the resolution of salt species.

Solvent Selection Strategy
Solvent Pros Cons Recommendation

DMSO-d6

Preserves

exchangeable protons

(OH, NH

). Excellent solubility

for salts.

High viscosity

broadens lines. Strong

solvent peak (2.50

ppm) may overlap

with C-H signals.

Primary Choice for full

structural assignment.

D

O

Eliminates OH/NH

signals (simplifies

spectrum). Sharpens

lines by removing

coupling to

exchangeable

protons.

Loss of critical NH/OH

connectivity data. pH

dependence of

chemical shifts.[1]

Secondary Choice for

purity assays or if

signal overlap is

severe.

CDCl Low viscosity,

standard reference.

Poor solubility for HCl

salts. Requires free-

basing (add Na

CO

in situ) or adding CD

OD.

Not Recommended

for the salt form

directly.

Preparation Steps (Standard 5mm Probe)
Weighing: Accurately weigh 5–10 mg of the analyte.

Dissolution: Add 0.6 mL of DMSO-d

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-111013
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2566328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(99.9% D).

Note: Ensure the solvent is dry; water peaks can obscure the C3-OH signal.

Homogenization: Vortex for 30 seconds. If the salt is stubborn, sonicate for 1 minute.

Reference: Ensure the solvent contains TMS (0.00 ppm) or calibrate to the residual DMSO

pentet (2.50 ppm).

1H NMR Analysis & Assignment Logic
The 3,3-disubstitution pattern breaks the symmetry of the azepane ring. The assignment

strategy relies on identifying the "anchors": the isolated Methyl group and the heteroatom-

adjacent methylenes.

Predicted Chemical Shifts & Multiplicities (DMSO-d6)
Note: Values are representative estimates based on azepane derivatives.
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Position Protons
Approx.

(ppm)
Multiplicity

Diagnostic
Logic

NH 2H 8.5 – 9.5 Broad s/d

Disappears in D

O. Indicates salt

formation.

OH 1H 4.5 – 5.5 s (sharp)

Attached to

quaternary C3.

No vicinal

coupling.

C2-H

/H
2H 3.0 – 3.4

AB System

(d/dd)

Most deshielded

CH

(adj. to N and C-

O).

Diastereotopic.

C7-H

/H
2H 2.9 – 3.2 Multiplet

Adjacent to N

only.

C4, C5, C6 6H 1.4 – 1.9 Complex m

"Ring envelope."

C4/C6 are

distinct but often

overlap.

C3-CH 3H 1.1 – 1.3 Singlet
Key Anchor. High

field singlet.

Critical Interpretation Notes
The C2 Methylene: Because C3 is quaternary and chiral, the C2 protons are chemically non-

equivalent and have no vicinal neighbors. They will appear as a geminal AB quartet (or two

doublets) with a large coupling constant (

Hz). This is the "fingerprint" of the 3-substituted azepane core.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2566328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conformational Broadening: If the ring signals (C4-C6) appear as broad humps rather than

sharp multiplets, the molecule is undergoing intermediate-rate ring flipping.

Action: Run the experiment at 320 K to sharpen lines (fast exchange limit) or 230 K to

freeze conformers (slow exchange limit).

13C NMR & DEPT Analysis
The

C spectrum provides the carbon count and validates the quaternary center.

Carbon Type Count

Approx.[1][2]
[3][4][5]

(ppm)

DEPT-135
Phase

Assignment

C3 (Quaternary) 1 68 – 72 Absent

Deshielded by

Oxygen.

Disappears in

DEPT.

C2 (CH

)
1 55 – 60 Negative

Alpha to N and

C-O.

C7 (CH

)
1 45 – 48 Negative Alpha to N.

C4, C5, C6 3 20 – 40 Negative Ring methylenes.

C3-CH 1 22 – 28 Positive Methyl signal.

2D NMR Workflow for Connectivity
To unambiguously prove the structure, follow this 2D correlation workflow. This confirms the

position of the methyl group and the integrity of the ring.

Workflow Diagram (DOT)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-111013
https://bcpw.bg.pw.edu.pl/Content/3747/bulletin_de_lacademie_polonaise_des_sciences_1968_nr7_s347.pdf
https://organicchemistrydata.netlify.app/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://www.chemscene.com/product/1951441-20-5.html
https://www.chemscene.com/product/1823315-42-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2566328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample in DMSO-d6

1H NMR (1D)
Identify Methyl Singlet & C2 AB System

HSQC (1H-13C)
Distinguish CH2 (Ring) from CH3

 Assign Protons to Carbons

HMBC (Long Range)
Verify Quaternary C3 Connectivity

 Link Methyl to C2 & C4

COSY (1H-1H)
Trace C7 -> C6 -> C5 -> C4

 Trace Ring Chain

NOESY (Optional)
Stereochemical/Spatial Check

Structure Validation

Click to download full resolution via product page

Caption: Step-by-step 2D NMR correlation workflow for structural validation.

Key Correlations to Look For
HMBC (Heteronuclear Multiple Bond Correlation):
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Source: Methyl Protons (

~1.2).

Targets:

C3 (Quaternary): Strong 2-bond correlation (

70 ppm).

C2 (CH

): 3-bond correlation (

58 ppm).

C4 (CH

): 3-bond correlation (

38 ppm).

Significance: This definitively places the methyl and hydroxyl groups at the same carbon

(C3), ruling out isomers like 3-methylazepan-4-ol.

COSY (Correlation Spectroscopy):

The C2 protons should show NO COSY cross-peaks to other ring protons (isolated by the

quaternary C3 and Nitrogen).

The C7 protons will couple to C6, which couples to C5, and so on. This "spin system"

trace confirms the azepane ring size.

Advanced Protocol: Stereochemistry & Salt
Stoichiometry
Determining Salt Stoichiometry (qNMR)
To confirm the sample is a mono-hydrochloride salt:
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Internal Standard: Add a known amount (molar equivalent) of Maleic Acid or Dimethyl

Sulfone to the sample.

Pulse Sequence: Use a long relaxation delay (

s) to ensure full relaxation.

Integration: Integrate the Methyl Singlet (3H) against the internal standard.

Calculation: If the molar ratio matches the weight ratio, the purity is confirmed.

Chloride Counter-ion: While NMR cannot see Cl

, the chemical shift of the NH

protons (>8.5 ppm) and their integration (2H) confirms the protonated amine state.

Stereochemical Considerations
Since the molecule has a plane of symmetry only if it were achiral (which it is not), the sample

is likely a racemic mixture of enantiomers unless synthesized asymmetrically.

Chiral Shift Reagents: To determine enantiomeric excess (ee), add Pirkle’s Alcohol or use a

chiral solvating agent (e.g., (R)-BINOL). The Methyl singlet will split into two singlets if the

sample is racemic.

Troubleshooting Guide
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Observation Root Cause Corrective Action

Missing OH/NH signals

Wet solvent (D

O exchange) or rapid

exchange.

Dry DMSO over molecular

sieves; run spectrum at lower

temp (280 K).

Broad/Undefined Ring Signals
Ring flipping (conformational

exchange).

Perform Variable Temperature

(VT) NMR. Heat to 320 K to

average, or cool to 230 K to

freeze.

Extra peaks near Methyl Rotamers or impurities.

Check HSQC. If peaks have

same carbon correlation, they

are rotamers. If different, they

are impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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